Cas no 820236-84-8 (2H-Tetrazole, 5-(2-bromo-6-fluorophenyl)-2-methyl-)
820236-84-8 structure
Product Name:2H-Tetrazole, 5-(2-bromo-6-fluorophenyl)-2-methyl-
CAS No:820236-84-8
MF:C8H6BrFN4
MW:257.062443256378
CID:700667
PubChem ID:71420415
Update Time:2025-04-19
2H-Tetrazole, 5-(2-bromo-6-fluorophenyl)-2-methyl- Chemical and Physical Properties
Names and Identifiers
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- 2H-Tetrazole, 5-(2-bromo-6-fluorophenyl)-2-methyl-
- 5-(2-bromo-6-fluorophenyl)-2-methyltetrazole
- 820236-84-8
- DTXSID70839607
- 5-(2-Bromo-6-fluorophenyl)-2-methyl-2H-tetrazole
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- Inchi: 1S/C8H6BrFN4/c1-14-12-8(11-13-14)7-5(9)3-2-4-6(7)10/h2-4H,1H3
- InChI Key: QULQEQBKGWEYSD-UHFFFAOYSA-N
- SMILES: BrC1C=CC=C(C=1C1N=NN(C)N=1)F
Computed Properties
- Exact Mass: 255.97599g/mol
- Monoisotopic Mass: 255.97599g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 43.6Ų
2H-Tetrazole, 5-(2-bromo-6-fluorophenyl)-2-methyl- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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